Oxazole, 5-methyl-2-phenyl-4-(2-propynyl)-

• CAS No.: 140130-10-5
• Molecular Formula: C13H11NO
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 5-methyl-2-phenyl-4-prop-2-ynyl-1,3-oxazole
• InChI: InChI=1S/C13H11NO/c1-3-7-12-10(2)15-13(14-12)11-8-5-4-6-9-11/h1,4-6,8-9H,7H2,2H3
• InChI Key: YFYDKKBZBXKZPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CC=C2)CC#C

Description

Oxazole, 5-methyl-2-phenyl-4-(2-propynyl)- is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-benzoylamino-1-hexyn-5-one (30 g, 0.14 mol) in trifluoroacetic anhydride (100 ml) and trifluoroacetic acid (200 ml) was heated to 35°-40° C. for 6 hours. The solution was concentrated and the residue taken up in ethyl acetate (400 ml). To this solution was added saturated sodium bicarbonate solution 400 ml) followed by solid sodium bicarbonate until the water layer became neutral. The layers were separated, the organic layer was washed with brine, dried over magnesium sulfate and concentrated to give a brown oil (28 g) which was used as such.